Cas no 1895819-72-3 (1-(7-Methoxyisoquinolin-1-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(7-Methoxyisoquinolin-1-yl)cyclopropane-1-carboxylic acid
• CAS No: 1895819-72-3
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• CID: 5267493
• Update Time: 2025-11-07

1-(7-Methoxyisoquinolin-1-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(7-methoxyisoquinolin-1-yl)cyclopropane-1-carboxylic acid
• 1-(7-Methoxyisoquinolin-1-yl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C14H13NO3/c1-18-10-3-2-9-4-7-15-12(11(9)8-10)14(5-6-14)13(16)17/h2-4,7-8H,5-6H2,1H3,(H,16,17)
• InChI Key： SVXCMDWFDXSUKQ-UHFFFAOYSA-N
• SMILES： OC(C1(C2C3C=C(C=CC=3C=CN=2)OC)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 340
• XLogP3: 1.9
• Topological Polar Surface Area: 59.4

Additional information on 1-(7-Methoxyisoquinolin-1-yl)cyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(7-Methoxyisoquinolin-1-yl)cyclopropane-1-carboxylic acid (CAS No. 1895819-72-3)

1-(7-Methoxyisoquinolin-1-yl)cyclopropane-1-carboxylic acid (CAS No. 1895819-72-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique isoquinoline scaffold and cyclopropane carboxylic acid moiety, serves as a valuable intermediate in drug discovery and development. Researchers are particularly interested in its potential applications due to its structural versatility and bioactivity.

The molecular structure of 1-(7-Methoxyisoquinolin-1-yl)cyclopropane-1-carboxylic acid features a 7-methoxyisoquinoline group attached to a cyclopropane carboxylic acid unit. This combination offers unique electronic and steric properties, making it a promising candidate for modulating biological targets. The presence of the methoxy group enhances solubility and bioavailability, while the cyclopropane ring introduces rigidity, which can improve binding affinity in drug-receptor interactions.

One of the most searched questions about 1-(7-Methoxyisoquinolin-1-yl)cyclopropane-1-carboxylic acid is its role in medicinal chemistry. Recent studies highlight its utility as a building block for designing kinase inhibitors and GPCR modulators, which are critical in treating diseases like cancer and neurological disorders. The compound's ability to act as a pharmacophore has made it a focal point in high-throughput screening campaigns.

In the context of drug discovery, 1-(7-Methoxyisoquinolin-1-yl)cyclopropane-1-carboxylic acid is often explored for its potential in structure-activity relationship (SAR) studies. Researchers leverage its scaffold to optimize potency, selectivity, and metabolic stability in lead compounds. Its compatibility with cross-coupling reactions and click chemistry further enhances its appeal in combinatorial chemistry.

Another trending topic is the synthetic accessibility of 1-(7-Methoxyisoquinolin-1-yl)cyclopropane-1-carboxylic acid. Efficient synthetic routes have been developed to produce this compound in high yield and purity, making it commercially viable for large-scale applications. The compound's stability under various conditions also contributes to its popularity in industrial-scale synthesis.

From a market perspective, the demand for 1-(7-Methoxyisoquinolin-1-yl)cyclopropane-1-carboxylic acid is driven by its applications in preclinical research and early-stage drug development. Suppliers and contract research organizations (CROs) frequently list this compound in their catalogs, catering to academic and industrial researchers. Its inclusion in fragment-based drug design libraries underscores its growing importance.

Environmental and safety considerations are also frequently discussed in relation to 1-(7-Methoxyisoquinolin-1-yl)cyclopropane-1-carboxylic acid. While the compound is not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. Its biodegradability and low ecotoxicity make it a sustainable choice for green chemistry initiatives.

In summary, 1-(7-Methoxyisoquinolin-1-yl)cyclopropane-1-carboxylic acid (CAS No. 1895819-72-3) is a multifaceted compound with broad applications in pharmaceutical research and drug development. Its unique structural features, synthetic versatility, and biological relevance position it as a key player in modern medicinal chemistry. As research progresses, this compound is expected to play an even greater role in addressing unmet medical needs.